Cas no 2248280-96-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-fluoro-1,2-benzoxazol-3-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-fluoro-1,2-benzoxazol-3-yl)acetate
• CAS No: 2248280-96-6
• MF: C₁₇H₉FN₂O₅
• MW: 340.262167692184
• CID: 6162914
• PubChem ID: 165725007
• Update Time: 2025-09-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-fluoro-1,2-benzoxazol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6518475
• 2248280-96-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-fluoro-1,2-benzoxazol-3-yl)acetate

• Inchi： 1S/C17H9FN2O5/c18-9-5-6-14-12(7-9)13(19-24-14)8-15(21)25-20-16(22)10-3-1-2-4-11(10)17(20)23/h1-7H,8H2
• InChI Key： OJMLPAIVPOPQPM-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(CC(=O)ON1C(C3C=CC=CC=3C1=O)=O)=NO2

Computed Properties

• Exact Mass: 340.04954955g/mol
• Monoisotopic Mass: 340.04954955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-fluoro-1,2-benzoxazol-3-yl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-fluoro-1,2-benzoxazol-3-yl)acetate (CAS No. 2248280-96-6) in Modern Chemical and Pharmaceutical Research

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-fluoro-1,2-benzoxazol-3-yl)acetate, identified by the CAS number 2248280-96-6, is a structurally complex organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique molecular architecture and potential biological activities. This compound belongs to the class of heterocyclic derivatives, featuring a fused system of an isoindole core and a benzoxazole moiety, both of which are well-documented for their pharmacological relevance.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-fluoro-1,2-benzoxazol-3-yl)acetate incorporates several key functional groups that contribute to its reactivity and biological profile. The presence of a dioxo group (C=O-C=O) in the isoindole ring suggests potential for electrophilic interactions, while the fluoro-substituted benzoxazole moiety introduces both electronic and steric effects that can modulate binding affinity to biological targets. These features make the compound a promising candidate for further exploration in drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies indicate that the fluoro group in the benzoxazole ring enhances the compound's ability to interact with specific enzymes and receptors, potentially leading to improved pharmacokinetic properties. Additionally, the dioxo group may serve as a scaffold for further derivatization, allowing for the synthesis of analogs with tailored biological activities.

In the context of medicinal chemistry, the combination of an isoindole and benzoxazole framework has been explored for its potential in treating various diseases, including cancer and inflammatory disorders. The fluoro-substituent, in particular, is known to increase metabolic stability and bioavailability, making it a desirable feature in drug design. Preliminary studies on derivatives of this class have shown promising results in inhibiting key enzymes involved in tumor progression and inflammation.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-fluoro-1,2-benzoxazol-3-yl)acetate presents both challenges and opportunities for synthetic chemists. The multi-step process requires careful optimization to ensure high yields and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently. These methods not only improve reaction efficiency but also allow for better control over regioselectivity, which is crucial for achieving the desired molecular architecture.

From a pharmaceutical perspective, the biological activity of this compound is of paramount importance. Initial pharmacological screening has revealed potential interactions with targets such as kinases and transcription factors, which are critical in cellular signaling pathways. The fluoro-benzoxazole moiety appears to be particularly important for binding affinity, suggesting that further modifications in this region could enhance therapeutic efficacy.

The role of computational tools in understanding the pharmacological properties of complex molecules cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-fluoro-1,2-benzoxazol-3-yl)acetate interacts with biological targets at an atomic level. These studies have helped identify key residues involved in binding and have guided the design of more potent derivatives.

Future directions in research may focus on exploring the therapeutic potential of this compound in preclinical models. Investigating its effects on disease-relevant pathways will be crucial for determining its suitability for further clinical development. Additionally, green chemistry principles may be applied to optimize synthetic routes, making the production process more sustainable and environmentally friendly.

The integration of cutting-edge technologies such as artificial intelligence (AI) into drug discovery is revolutionizing how compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2-(5-fluoro-l,l-benzoxazol-l)-acetic acid (CAS No. 2248280-l96-l) are designed and evaluated. AI-driven platforms can predict biological activity with remarkable accuracy based on structural features alone. This approach accelerates the identification of promising candidates for further testing.

In conclusion,l,l-dioxo-Z,Z-dihydro-IH-IsoindoI-Z-yI Z-(5-fluorO-l,l-benzooxaZol-Z)-acetic acid (CAS No. 2448280-I96-l) represents a significant advancement in chemical pharmaceutical research due to its unique structural features and potential biological activities. Ongoing studies continue to uncover new insights into its pharmacological properties, synthetic pathways, and therapeutic applications. As research progresses, this compound is poised to contribute substantially to the development of novel treatments for various diseases.